2-Amino-3-(1,3-thiazol-4-yl)propanoic acid dihydrochloride

• IUPAC Name: 2-amino-3-(1,3-thiazol-4-yl)propanoic acid;dihydrochloride
• InChI: InChI=1S/C6H8N2O2S.2ClH/c7-5(6(9)10)1-4-2-11-3-8-4;;/h2-3,5H,1,7H2,(H,9,10);2*1H
• InChI Key: MZFCPVPBZXECSR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CS1)CC(C(=O)O)N.Cl.Cl
• Molecular Formula: C6H10Cl2N2O2S
• Molecular Weight: 245.13 g/mol
• CAS No.: 129274-32-4

Description

“2-Amino-3-(1,3-thiazol-4-yl)propanoic acid dihydrochloride” is a chemical compound with the IUPAC name “2-amino-3-(thiazol-4-yl)propanoic acid dihydrochloride”. It has a molecular weight of 245.13. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H8N2O2S.2ClH/c7-5(6(9)10)1-4-2-11-3-8-4;;/h2-3,5H,1,7H2,(H,9,10);2*1H. This indicates the presence of 6 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, 2 oxygen atoms, 1 sulfur atom, and 2 chlorine atoms in the molecule.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 245.13. The compound is stored at room temperature and is available in powder form.

Scientific Research Applications

Development of Therapeutic Agents

Research into benzofused thiazole derivatives, which share a structural component with the compound , has been focused on creating alternative antioxidant and anti-inflammatory agents. These studies leverage the thiazole moiety, a common feature in the development of various therapeutic agents, including anticancer, anti-inflammatory, antioxidant, and antiviral drugs. For example, benzofused thiazole derivatives have shown potential as new anti-inflammatory and antioxidant agents in vitro, with certain compounds exhibiting distinct anti-inflammatory activity compared to standard references. This suggests that the thiazole component can be a valuable template for the evaluation of new therapeutic agents (Raut et al., 2020).

Synthesis Methods and Chemical Transformations

Another area of research has concentrated on the synthesis and structural properties of novel substituted thiazolidin-4-ones. These studies shed light on the reactions of chloral with substituted anilines, leading to various products depending on the reaction conditions. This highlights the versatility and reactivity of compounds containing the thiazole moiety, suggesting potential methodologies for synthesizing and manipulating 2-Amino-3-(1,3-thiazol-4-yl)propanoic acid dihydrochloride and related compounds (Issac & Tierney, 1996).

Investigation of Biological Activities

The neurobiological properties of tianeptine, an antidepressant with a tricyclic structure that includes a thiazole ring, have been extensively studied. Research indicates that tianeptine's efficacy involves the interplay between numerous neurotransmitter systems and highlights the importance of structural and functional plasticity in brain regions associated with emotional learning. This underscores the potential of thiazole-containing compounds in the treatment of neurological disorders (McEwen & Olié, 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H303, H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

The primary targets of 2-Amino-3-(1,3-thiazol-4-yl)propanoic acid dihydrochloride are currently unknown. The compound’s structure suggests it may interact with proteins or enzymes that recognize or bind to thiazole moieties

Mode of Action

Based on its structure, it can be hypothesized that the compound may interact with its targets through hydrogen bonding or ionic interactions, facilitated by its amino and carboxylic acid groups .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Given the compound’s structure, it may potentially interfere with pathways involving thiazole-dependent enzymes or proteins

Pharmacokinetics

Its bioavailability would be influenced by factors such as its solubility, stability, and the presence of transporters or enzymes that can facilitate its absorption and distribution .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of information about its specific targets and mode of action

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . For instance, its stability may be affected by storage conditions, as suggested by the recommendation to store the compound at room temperature .

Biochemical Analysis

Biochemical Properties

Thiazole derivatives have been known to interact with various enzymes and proteins . The nature of these interactions often depends on the specific structure of the derivative and the biomolecules it interacts with.

Cellular Effects

Thiazole derivatives can influence cell function in various ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .